N-[2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(5-methyltetrazol-1-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C7H11N5O/c1-3-7(13)8-4-5-12-6(2)9-10-11-12/h3H,1,4-5H2,2H3,(H,8,13)
• InChI Key: IOAPJKXDMQXKMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1CCNC(=O)C=C
• Molecular Formula: C7H11N5O
• Molecular Weight: 181.20 g/mol

Description

N-[2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)ethyl]prop-2-enamide, commonly known as MTEP, is a chemical compound that belongs to the family of tetrazoles. It is widely used in scientific research for its potential therapeutic applications in various neurological disorders. MTEP is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which plays a crucial role in regulating synaptic plasticity, learning, and memory.

Mechanism of Action

MTEP acts as a positive allosteric modulator of the N-[2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)ethyl]prop-2-enamide receptor, which is primarily expressed in the central nervous system. It enhances the activity of the receptor by binding to a specific site on the receptor, which results in the potentiation of glutamatergic neurotransmission. This leads to the activation of downstream signaling pathways that are involved in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
MTEP has been shown to have various biochemical and physiological effects in animal models. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. MTEP has also been shown to increase the levels of the neurotransmitter dopamine in the brain, which is involved in reward processing and motivation.

Advantages and Limitations for Lab Experiments

MTEP is a potent and selective modulator of the N-[2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)ethyl]prop-2-enamide receptor, which makes it an ideal tool for studying the role of this receptor in various neurological disorders. It has been shown to have a favorable pharmacokinetic profile, which allows for easy administration and dosing in animal models. However, MTEP has some limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in experiments.

Future Directions

There are several future directions for the research on MTEP. One area of interest is the development of more potent and selective modulators of the N-[2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)ethyl]prop-2-enamide receptor, which can have better therapeutic potential for neurological disorders. Another area of interest is the investigation of the downstream signaling pathways that are activated by MTEP and their role in synaptic plasticity and learning and memory. Furthermore, the potential use of MTEP in combination with other drugs for the treatment of neurological disorders should also be explored.

Synthesis Methods

MTEP can be synthesized by reacting the appropriate amine with prop-2-enoyl chloride in the presence of a base. The reaction proceeds under mild conditions and yields the desired product in good yields. The purity and identity of the product can be confirmed by various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

MTEP has been extensively studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, Huntington's disease, and Fragile X syndrome. It has been shown to improve cognitive function, reduce motor deficits, and alleviate anxiety-like behaviors in animal models of these disorders. MTEP has also been investigated for its potential use in treating drug addiction, depression, and schizophrenia.